2-Methyl-5-(methylamino)pyrazine
Overview
Description
2-Methyl-5-(methylamino)pyrazine is a chemical compound with the CAS Number: 590423-42-0. It has a molecular weight of 123.16 and its IUPAC name is N,5-dimethylpyrazin-2-amine . It is a white to brown solid .
Molecular Structure Analysis
The molecular structure of 2-Methyl-5-(methylamino)pyrazine is represented by the InChI code: 1S/C6H9N3/c1-5-3-9-6(7-2)4-8-5/h3-4H,1-2H3, (H,7,9) .Physical And Chemical Properties Analysis
2-Methyl-5-(methylamino)pyrazine is a white to brown solid .Scientific Research Applications
Pharmacology
In pharmacology, 2-Methyl-5-(methylamino)pyrazine is a part of the pyrazine class of compounds, which are known for their role in the development of various drugs due to their structural versatility . Pyrazines have been studied for their potential antimicrobial, anticancer, and anti-inflammatory properties, making them valuable in the synthesis of new pharmacological agents.
Food Industry
2-Methyl-5-(methylamino)pyrazine: contributes to the flavor profile of various food products. It is formed during the Maillard reaction and is associated with roasted, nutty, or baked flavors in foods like coffee, bread, and cocoa products . Its role in flavor chemistry is crucial for developing new food additives that enhance taste and aroma.
Environmental Science
In environmental science, research into pyrazines includes understanding their formation and biodegradation2-Methyl-5-(methylamino)pyrazine could be studied for its environmental impact, particularly how it breaks down in natural settings and whether it poses any risks to ecosystems .
Materials Science
The compound’s potential applications in materials science involve its use as a building block for creating novel materials. For instance, 2-Methyl-5-(methylamino)pyrazine could be used in the development of organic semiconductors or as a ligand in coordination chemistry to create new polymers with unique properties .
Chemical Synthesis
2-Methyl-5-(methylamino)pyrazine: serves as a key intermediate in the synthesis of more complex chemical structures. Its presence in various synthetic routes highlights its importance in constructing compounds with desired pharmacological or industrial applications .
Analytical Chemistry
In analytical chemistry, 2-Methyl-5-(methylamino)pyrazine can be used as a standard or reference compound in chromatography and spectroscopy. Its well-defined structure and properties make it suitable for calibrating instruments and validating analytical methods .
Biochemistry Research
Finally, in biochemistry research, 2-Methyl-5-(methylamino)pyrazine may be utilized in studies of enzyme reactions, particularly those involving nitrogen-containing compounds. Its role in metabolic pathways and as a potential inhibitor or activator of certain enzymes could be of significant interest .
properties
IUPAC Name |
N,5-dimethylpyrazin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9N3/c1-5-3-9-6(7-2)4-8-5/h3-4H,1-2H3,(H,7,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PLCVAKVSMLYGCD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(C=N1)NC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
123.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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